Cas no 6946-22-1 (3-Aminophthalic acid hydrochloride)

• Product Name: 3-Aminophthalic acid hydrochloride
• CAS No: 6946-22-1
• MF: C₈H₈ClNO₄
• MW: 217.606421470642
• MDL: MFCD00150282
• CID: 85792
• PubChem ID: 81375
• Update Time: 2025-10-16

3-Aminophthalic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Aminophthalic acid hydrochloride
• 3-Aminophthalicacidhydrochloridedihydrate
• : 3-AMINOPHTHALIC ACID HYDROCHLORIDE
• 1,2-Benzenedicarboxylic acid, 3-amino-, hydrochloride
• 1,2-Benzenedicarboxylic acid, 3-amino-, hydrochloride (1:1)
• Phthalic acid, hydrochloride
• 1, 3-amino-, hydrochloride
• 3-Aminobenzene-1,2-dicarboxylic acid hydrochloride
• 3-amino phthalic acid hydrochloride
• Phthalic acid, 3-amino-, hydrochloride
• 3-Aminophthalic acid, HCl
• ghl.PD_Mitscher_leg0.1315
• 3-AMINO
• 3-aminophthalic acid;hydrochloride
• NSC-56716
• 3-Aminophthalicacidhydrochloride
• NS00080653
• 6946-22-1
• NSC-127008
• BCP13262
• NSC127008
• 3-AMINOPHTHALIC ACID HCL
• NSC 127008
• DTXSID3064514
• AMY4086
• NSC56716
• AC-30415
• SCHEMBL2285638
• 3-Aminophthalic acid hydrochloride, AldrichCPR
• EINECS 230-106-4
• ZBZAVEORKXFUQB-UHFFFAOYSA-N
• AKOS005217022
• FT-0615057
• A836506
• DS-15972
• CS-0040845
• EN300-7392923
• MFCD00017644
• NSC 56716
• DTXCID0046513
• DB-022270

• MDL： MFCD00150282
• Inchi： 1S/C8H7NO4.ClH/c9-5-3-1-2-4(7(10)11)6(5)8(12)13;/h1-3H,9H2,(H,10,11)(H,12,13);1H
• InChI Key： ZBZAVEORKXFUQB-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C(=CC=CC=1C(=O)O)N)=O

Computed Properties

• Exact Mass: 217.01400
• Monoisotopic Mass: 217.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Melting Point: 174-175 ºC
• Boiling Point: 436.4°C at 760 mmHg
• Flash Point: 217.7°C
• PSA: 100.62000
• LogP: 2.04840
• Solubility: Not available

3-Aminophthalic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Aminophthalic acid hydrochloride

3-Aminophthalic Acid Hydrochloride (CAS No. 6946-22-1): A Versatile Compound in Biomedical Applications

3-Aminophthalic Acid Hydrochloride, also known as CAS No. 6946-22-1, is a derivative of phthalic acid with significant pharmacological potential. This compound belongs to the class of aromatic amino acids and exhibits unique chemical properties that make it a valuable research tool in pharmaceutical and biomedical sciences. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a therapeutic agent for inflammatory and neurodegenerative diseases.

3-Aminophthalic Acid Hydrochloride is a hydrochloride salt of 3-aminophthalic acid, which is a substituted phthalic acid derivative. The molecular structure of this compound includes a benzene ring with two carboxylic acid groups and an amino group at the third carbon position. The hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for pharmaceutical formulations. The synthesis of CAS No. 6946-22-1 typically involves the reaction of phthalic anhydride with ammonia under controlled conditions, followed by acidification to yield the hydrochloride salt.

Recent advancements in medicinal chemistry have revealed the potential of 3-Aminophthalic Acid Hydrochloride in drug design and development. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to inhibit specific enzymes involved in inflammatory responses. This finding has sparked interest in its application for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, research published in Pharmaceutical Research in 2024 highlighted its role in enhancing the bioavailability of certain therapeutic agents through its interaction with drug delivery systems.

The pharmacological properties of CAS No. 6946-22-1 are closely linked to its chemical structure. The amino group at the third carbon position allows it to participate in hydrogen bonding and electrostatic interactions, which are critical for its biological activity. Studies have shown that 3-Aminophthalic Acid Hydrochloride can modulate the activity of ion channels and receptors, making it a promising candidate for the development of novel therapeutics. Its ability to cross the blood-brain barrier has also been explored in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Current research trends indicate that 3-Aminophthalic Acid Hydrochloride is being investigated for its potential in combination therapies. A 2023 clinical trial reported in Frontiers in Pharmacology explored its synergistic effects with existing anti-inflammatory drugs, showing improved outcomes in patients with chronic inflammatory conditions. Furthermore, its use in the development of targeted drug delivery systems has been a focus of recent studies, with researchers aiming to enhance its specificity and reduce off-target effects.

From a synthetic perspective, the production of CAS No. 6946-22-1 requires precise control of reaction conditions to ensure high purity and yield. Modern techniques such as solid-phase synthesis and microwave-assisted reactions have been employed to optimize its preparation. These methods not only improve efficiency but also reduce the environmental impact of the synthesis process, aligning with current trends in green chemistry.

Despite its promising applications, the safety profile of 3-Aminophthalic Acid Hydrochloride remains an area of active research. Preclinical studies have indicated low toxicity at therapeutic doses, but long-term effects require further investigation. Researchers are also exploring its potential for use in personalized medicine, where its properties could be tailored to individual patient needs.

The market demand for 3-Aminophthalic Acid Hydrochloride is expected to grow as its applications in pharmaceuticals and biotechnology expand. Companies specializing in drug development are increasingly incorporating this compound into their research pipelines. Its versatility in different formulations and its compatibility with various drug delivery systems make it a preferred choice for many researchers.

Looking ahead, the future of CAS No. 6946-22-1 lies in its integration into advanced therapeutic strategies. Ongoing studies are focused on understanding its molecular mechanisms and optimizing its pharmacological properties. The development of new analytical methods for its detection and quantification is also a key area of research, ensuring its quality and consistency in pharmaceutical applications.

In conclusion, 3-Aminophthalic Acid Hydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique properties and potential applications in treating a wide range of diseases make it a valuable compound for future research and development. As scientific understanding of its mechanisms continues to evolve, its role in the pharmaceutical industry is likely to expand, offering new possibilities for therapeutic innovation.